Cas no 946386-78-3 (2-(4-Bromophenyl)-5-chloro-1h-benzodimidazole)

• Product Name: 2-(4-Bromophenyl)-5-chloro-1h-benzodimidazole
• CAS No: 946386-78-3
• MF: C₁₃H₈BrClN₂
• MW: 307.573020935059
• MDL: MFCD09832513
• CID: 1066508
• PubChem ID: 628049
• Update Time: 2025-06-29

2-(4-Bromophenyl)-5-chloro-1h-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-6-chloro-1H-benzo[d]imidazole
• DTXSID301262151
• 2-(4-bromophenyl)-5-chloro-1H-1,3-benzodiazole
• 2-(4-Bromophenyl)-5-chloro-1H-benzo[d]imidazole
• 2-(4-Bromophenyl)-5-chloro-1H-benzoimidazole
• SCHEMBL10380499
• QSYQOYUPULGRTL-UHFFFAOYSA-N
• MFCD09832513
• 2-(4-BROMO-PHENYL)-5-CHLORO-1H-BENZOIMIDAZOLE
• 946386-78-3
• MS-20155
• 2-[p-Bromophenyl]-5-chlorobenzimidazole
• 2-(4-bromophenyl)-6-chloro-1H-benzimidazole
• FT-0729622
• 2-(4-Bromophenyl)-5-chloro-1H-benzimidazole
• AKOS005256608
• 2-(4-Bromophenyl)-5-chloro-1H-benzimidazole #
• 2-(4-BroMophenyl)-5-chlorobenziMidazole, 95%
• STL554915
• BBL101119
• DA-00358
• 2-(4-Bromophenyl)-5-chloro-1h-benzodimidazole

• MDL： MFCD09832513
• Inchi： 1S/C13H8BrClN2/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13/h1-7H,(H,16,17)
• InChI Key： QSYQOYUPULGRTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2C=CC(=CC=2N1)Cl

Computed Properties

• Exact Mass: 305.95600
• Monoisotopic Mass: 305.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 4.64580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Bromophenyl)-5-chloro-1h-benzodimidazole

2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole: A Comprehensive Overview

The compound with CAS No. 946386-78-3, known as 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound belongs to the class of benzodimidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The presence of bromine and chlorine substituents at specific positions on the benzene ring introduces unique electronic and structural properties, making it a valuable material for various applications.

Benzodimidazoles are known for their ability to form stable structures due to the aromaticity of the benzene ring and the conjugation within the imidazole moiety. The substitution pattern in 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole plays a crucial role in determining its chemical reactivity and physical properties. The bromine atom at the para position of the phenyl ring and the chlorine atom at position 5 of the imidazole ring create a balance of electron-withdrawing effects, which can influence its solubility, stability, and interaction with other molecules.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole in advanced materials science. Researchers have explored its use as a building block for constructing two-dimensional materials, such as graphene-like structures, due to its planar geometry and strong intermolecular interactions. These properties make it a promising candidate for applications in electronics, particularly in the development of flexible and transparent conductive films.

In the pharmaceutical industry, benzodimidazoles have been investigated for their potential as drug candidates. The substitution pattern in 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole allows for fine-tuning of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, making it a potential lead compound for drug development.

The synthesis of 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole involves a multi-step process that typically begins with the preparation of intermediates containing bromine and chlorine substituents. The key steps include nucleophilic aromatic substitution and cyclization reactions, which are carefully optimized to ensure high yield and purity. Advanced characterization techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

From an environmental perspective, benzodimidazoles like 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole are generally considered stable under normal conditions. However, their potential impact on ecosystems requires further investigation. Researchers are exploring biodegradation pathways to assess their environmental fate and develop strategies for safe disposal.

In conclusion, 2-(4-Bromophenyl)-5-chloro-1H-benzodimidazole is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for developing innovative solutions across various industries.